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Compound of Interest

Compound Name: SR-0813

cat. No.: B10823721

Technical Support Center: SR-0813

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the solubility and stability of SR-0813 in DMSO.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for SR-0813?

Al: The recommended solvent for SR-0813 is Dimethyl Sulfoxide (DMSO).
Q2: What is the maximum solubility of SR-0813 in DMSQO?

A2: SR-0813 has a high solubility in DMSO, with concentrations of up to 100 mg/mL being
achievable.[1] To reach these concentrations, sonication or ultrasonic assistance is
recommended.[1][2] It is also crucial to use newly opened, non-hygroscopic DMSO, as water
content can significantly impact solubility.[1]

Q3: How should | prepare a stock solution of SR-0813 in DMSO?

A3: To prepare a stock solution, weigh the desired amount of SR-0813 powder and add the
appropriate volume of fresh, high-quality DMSO. To aid dissolution, especially for higher
concentrations, sonication is recommended.[1][2] Ensure the solution is clear before storage.

Q4: What are the recommended storage conditions for SR-0813 in DMSO?
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A4: For long-term stability, it is recommended to store SR-0813 stock solutions in DMSO at
-80°C, where it can be stable for up to 6 months to a year.[1][2] For shorter-term storage, -20°C
is also an option, with stability for up to 1 month.[1]

Q5: Can | freeze-thaw solutions of SR-0813 in DMSO?

A5: While specific data on SR-0813 is not available, general studies on compounds in DMSO
suggest that multiple freeze-thaw cycles do not cause significant compound loss for many
substances.[3] However, to ensure the highest integrity of your SR-0813 solution, it is best
practice to aliquot the stock solution into smaller, single-use volumes to minimize the number of
freeze-thaw cycles.

Q6: What is the mechanism of action of SR-0813?

A6: SR-0813 is a potent and selective inhibitor of the YEATS domain of the proteins ENL and
AF9.[1][2] By inhibiting these domains, SR-0813 can modulate the transcription of key genes
involved in acute leukemia, such as HOXA9, MEIS1, and MYC.[1][4]

Troubleshooting Guide
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Quantitative Data Summary

Table 1: Solubility of SR-0813 in DMSO

Parameter Value Source
Solubility 50 mg/mL (100.68 mM) TargetMol[2]
Solubility 100 mg/mL (201.36 mM) MedchemExpress[1]

Sonication or ultrasonic
assistance is recommended to

Note: ) ) )
achieve higher concentrations.

[1](2]

Table 2: Recommended Storage Conditions for SR-0813 in DMSO

Storage Temperature Duration Source

-80°C Up to 1 year TargetMol[2]

-80°C Up to 6 months MedchemExpress|[1]
-20°C Up to 1 month MedchemExpress[1]

Experimental Protocols

Protocol 1: Preparation of a 50 mM Stock Solution of SR-0813 in DMSO
e Materials:

o SR-0813 (Molecular Weight: 496.62 g/mol )

o Anhydrous, high-purity DMSO

o Sterile microcentrifuge tubes or vials

o Sonicator or vortex mixer
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e Procedure:

1. Calculate the required mass of SR-0813. For 1 mL of a 50 mM stock solution, you will
need:

» Mass = 0.050 mol/L * 0.001 L * 496.62 g/mol = 0.024831 g = 24.83 mg
2. Weigh out 24.83 mg of SR-0813 powder and place it in a sterile vial.
3. Add 1 mL of anhydrous DMSO to the vial.

4. Vortex the solution vigorously. For higher concentrations or if dissolution is slow, place the
vial in a sonicator bath for 5-10 minutes, or until the solid is completely dissolved.

5. Visually inspect the solution to ensure there are no visible particles.
6. Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

7. Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Visualizations
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Caption: Mechanism of SR-0813 in inhibiting leukemia progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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